Cas no 376358-93-9 (3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid)

3-(3-Nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid is a nitrogen-containing heterocyclic compound featuring a pyrazole core substituted with phenyl and nitrophenyl groups, along with a carboxylic acid functionality. This structure offers versatility as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and coordination chemistry. The presence of both electron-withdrawing (nitro) and electron-donating (phenyl) groups enhances its reactivity in electrophilic and nucleophilic substitution reactions. The carboxylic acid moiety further allows for derivatization into esters, amides, or other functionalized derivatives. Its well-defined molecular architecture makes it valuable for studying structure-activity relationships in medicinal chemistry and materials science applications.
3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid structure
376358-93-9 structure
Product Name:3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid
CAS No:376358-93-9
MF:C16H11N3O4
MW:309.276243448257
CID:3090128
PubChem ID:886999
Update Time:2025-10-31

3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid
    • 3-(3-nitrophenyl)-1-phenylpyrazole-4-carboxylic acid
    • 376358-93-9
    • G44834
    • 3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylicacid
    • AKOS001017916
    • SR-01000252984-1
    • EN300-55984
    • BQA35893
    • Z56793286
    • CS-0251758
    • SR-01000252984
    • Inchi: 1S/C16H11N3O4/c20-16(21)14-10-18(12-6-2-1-3-7-12)17-15(14)11-5-4-8-13(9-11)19(22)23/h1-10H,(H,20,21)
    • InChI Key: KGMUWYYQNULYQO-UHFFFAOYSA-N
    • SMILES: OC(C1=CN(C2C=CC=CC=2)N=C1C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 309.07495584Da
  • Monoisotopic Mass: 309.07495584Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 101Ų

3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N498933-25mg
3-(3-Nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic Acid
376358-93-9
25mg
$ 70.00 2022-06-03
TRC
N498933-50mg
3-(3-Nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic Acid
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$ 95.00 2022-06-03
TRC
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3-(3-Nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic Acid
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$ 365.00 2022-06-03
Enamine
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3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid
376358-93-9 95%
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$88.0 2023-02-10
Enamine
EN300-55984-0.1g
3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid
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$132.0 2023-02-10
Enamine
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3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid
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Enamine
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3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid
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$353.0 2023-02-10
Enamine
EN300-55984-1.0g
3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid
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Enamine
EN300-55984-2.5g
3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid
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Enamine
EN300-55984-5.0g
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$1364.0 2023-02-10
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